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Introduction

Methylaminoacetaldehyde dimethyl acetal, registered under CAS number 122-07-6, is a
versatile organic compound with significant applications in chemical research and industrial
synthesis.[1] Also known by synonyms such as 2,2-Dimethoxy-N-methylethylamine and 1,1-
Dimethoxy-2-methylaminoethane, its molecular structure features both a secondary amine and
an acetal-protected aldehyde.[2][3] This dual functionality makes it a valuable and stable
building block, particularly as a precursor and intermediate in the synthesis of pharmaceuticals
and complex heterocyclic compounds.[2][3][4] Its most notable role is in the production of
Methimazole, a critical antithyroid medication.[2][3][5][6] This guide provides a comprehensive
overview of its properties, synthesis protocols, and key applications.

Physicochemical and Spectroscopic Properties

The fundamental properties of Methylaminoacetaldehyde dimethyl acetal are summarized
below. This data is critical for its handling, storage, and application in experimental design.

Table 1: Physical and Chemical Properties
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Property Value References
Molecular Formula CsHi13NO:2 (1121317118191
Molecular Weight 119.16 g/mol [21[3]1[81[9]
Appearance Colorless to pale yellow liquid [1][6][10]
Melting Point -73°C [3][10][11][12]
Boiling Point 140°C (lit.) [315][11][12][13]
Density 0.928 g/mL at 25°C (lit.) [B151[12][13]
Refractive Index n20/D 1.414 (lit.) [B1I51[12][13]
Flash Point 29°C (84.2 - 85°F) [3][11]

Water Solubility Miscible [12]

pKa (Predicted) 8.29£0.20 [12]

LogP 0.21 [11]

ble 2: Identificat < .

Identifier Value References

CAS Number 122-07-6 [11[3]

EC Number 204-520-0 [13]

Beilstein Number 605322 [13]

MDL Number MFCD00008485

SMILES CNCc(oC)ocC [8][13]
1S/C5H13N0O2/c1-6-4-5(7-2)8-

InChl [1][8][13]
3/h5-6H,4H2,1-3H3
HUMIEJNVCICTPJ-

InChlKey [1][8][13]
UHFFFAOYSA-N
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Reactivity and Synthetic Applications

The chemical utility of Methylaminoacetaldehyde dimethyl acetal stems from the reactivity of
its methylamino and protected aldehyde groups. It readily participates in nucleophilic
substitution reactions and can be hydrolyzed under acidic or basic conditions to regenerate the
corresponding aldehyde.[1][2] These characteristics are exploited in several important synthetic
transformations.

Key applications include:

e Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of Methimazole (1-
methylimidazole-2-thiol), an antithyroid drug that works by inhibiting thyroid peroxidase.[2][5]
[6] It is also identified as Thiamazole impurity A.[1][3]

» Heterocyclic Chemistry: The compound is used to construct complex nitrogen-containing ring
systems. This includes the synthesis of substituted imidazoles through copper-catalyzed
reactions with nitriles and the formation of Aza[3.3.2]cyclazines by reacting with 5-
methyloxazolo[3,2-a]pyridinium salts.[2][5][12]

o Petasis Reaction: It serves as the amine component in the Petasis borono-Mannich reaction.
For example, it reacts with glyoxylic acid and 3,4-dimethoxyphenylboronic acid to produce N-
(2,2-Dimethoxyethyl)-N-methyl-3,4-dimethoxyphenylglycine, an amino acid derivative with
potential biological applications.[2][5][12]
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Key Synthetic Transformations.

Experimental Protocols
Industrial Scale Synthesis

A representative industrial protocol for the synthesis of Methylaminoacetaldehyde dimethyl
acetal involves the reaction of chloroacetaldehyde dimethyl acetal with methylamine.[2][5][12]

Materials:

Chloroacetaldehyde dimethyl acetal (3.00 kg)

33% Methylamine in methanol solution (30 kg)

40% Sodium methoxide in methanol solution (3.26 kg)

Methanol (for washing)

Procedure:
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Reaction: Charge a high-pressure autoclave with 3.00 kg of chloroacetaldehyde dimethyl
acetal and 30 kg of 33% methylamine methanol solution.[2][5][12]

Seal the autoclave and heat the mixture to 130-135°C. The pressure will rise to
approximately 1.2 MPa.[2][5][12]

Maintain these conditions and allow the reaction to incubate for 6 hours.[2][5][12]

Neutralization: After the incubation period, cool the reaction mixture to 25°C. Transfer the
contents to a neutralization vessel.[5][12]

While stirring, lower the temperature of the mixture to below 10°C and slowly add 3.26 kg of
40% sodium methoxide methanol solution. Maintain the temperature between 0-5°C for 2-3
hours to complete the neutralization.[5][12]

Purification: Filter the mixture to remove the precipitated salts. Wash the filter cake with
methanol and combine the filtrate.[5][12]

Transfer the filtrate to a distillation apparatus. First, distill at atmospheric pressure to remove
the bulk of the methanol.[5][12]

Switch to vacuum distillation to purify the product. Collect the fraction that distills at 52-60°C
under a pressure of 24 mmHg.[2][5][12]

This process typically yields the final product (2.51 kg) with a GC purity of 94.6% and a yield
of 83.1%.[2][5][12]
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Industrial Synthesis Workflow.

Safety and Handling

Methylaminoacetaldehyde dimethyl acetal is a flammable liquid and an irritant that requires
careful handling.[3] Adherence to appropriate safety protocols is essential.

Table 3: GHS Safety Information
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Category Information References
Signal Word Warning
Pictograms &, 1 [14]

H226: Flammable liquid and
vapor.H315: Causes skin

Hazard Statements irritation.H319: Causes serious  [14][15]
eye irritation.H335: May cause

respiratory irritation.

P210: Keep away from

heat/sparks/open flames.P280:

Wear protective gloves/eye

protection.P305+P351+P338:
Precautionary Statements IF IN EYES: Rinse cautiously [15]

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Store in a well-ventilated
place. Keep cool (2-8°C

Storage [41[12][15]
recommended). Keep

container tightly closed.

Safety glasses/eyeshields,
Personal Protective Equipment  chemical-resistant gloves, [7]

vapor respirator.

Handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.[7] Use explosion-proof equipment and take precautionary measures against static
discharge.[7][16] In case of contact, rinse skin or eyes thoroughly with water and seek medical
advice if irritation persists.[7][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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